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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Undecane-d24, a
deuterated analog of undecane. The information presented is crucial for ensuring safe
laboratory practices and minimizing risks associated with the use of this compound. Given that
detailed safety data for the deuterated form is limited, information for its non-deuterated
counterpart, n-Undecane, is included as a close and relevant proxy.

Hazard Identification and Classification

Undecane-d24 is classified as a hazardous substance. The primary hazards are its
flammability and the risk of aspiration if swallowed.[1]

GHS Classification:

o Flammable Liquids: Category 3[1]
o Aspiration Hazard: Category 1[1]
Signal Word: Danger[1][2]

Hazard Statements:

e H226: Flammable liquid and vapor.[1][2][3][4]
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e H304: May be fatal if swallowed and enters airways.[1][3][4][5][6]

Precautionary Statements:

Disposal: P501.[1][5]

Physical and Chemical Properties

Storage: P403+P235, P405.[1]

Prevention: P210, P233, P240, P241, P242, P243, P280.[1]

Response: P301+P310, P303+P361+P353, P331, P370+P378.[1]

The following table summarizes the key physical and chemical properties of Undecane-d24

and its non-deuterated form.

Property

Undecane-d24

n-Undecane

Molecular Formula

C11D24

Ci11H24

Molecular Weight 180.46 g/mol [1][2] 156.31 g/mol [7]

CAS Number 164858-54-2[1][2] 1120-21-4[3][6][7][8]
Appearance Colorless liquid[7] Colorless liquid[6][7]

Odor Faint, gasoline-like[6][7][9] Faint, gasoline-like[6][7][9]
Boiling Point Not available 196 °C (385 °F; 469 K)[6][9]
Melting Point Not available -26 °C (-15 °F; 247 K)[6][9][10]
Flash Point 60 °C (140 °F) - closed cup[2] 65 °C (149 °F)[11]

Density Not available 0.740 g/mL at 20 °C[9]

Vapor Pressure Not available 55 Pa at 25 °C[6][9]

Solubility in Water Insoluble[7] 0.014 mg/L at 25 °CJ[7]

Toxicological Information
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Toxicological data for Undecane-d24 is not readily available. The following data for n-
undecane provides a relevant assessment of its potential health effects.

Endpoint Result Species Method

Acute Oral Toxicity OECD Test Guideline
> 5,000 mg/kg[11] Rat[11]

(LD50) 401[11]

No skin irritation.

) Repeated or ]
Skin - Information based on
) o prolonged contact Not specified o
Corrosion/Irritation similar substances[11]
may cause dryness or

cracking.[11]

Serious Eye o N Information based on
o No eye irritation[11] Not specified o
Damage/Irritation similar substances[11]

Did not cause

Respiratory or Skin sensitization on B Information based on
o ] Not specified o
Sensitization laboratory animals[10] similar substances[11]
[11]

Category 1. Aspiration
o may cause pulmonary _
Aspiration Hazard Human Not applicable
edema and

pneumonitis.

Note on Experimental Protocols: The toxicological data presented is based on standardized
testing guidelines, such as those provided by the Organisation for Economic Co-operation and
Development (OECD). Detailed experimental protocols for these studies are extensive and not
typically provided in safety data sheets. For specific methodologies, researchers should refer
directly to the cited guidelines (e.g., OECD Test Guideline 401 for acute oral toxicity).

Handling and Storage

Proper handling and storage are essential to ensure safety.

Handling:
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e Avoid contact with skin and eyes.[7][10]

» Avoid inhalation of vapor or mist.[7][10]

e Ensure good ventilation/exhaustion at the workplace.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4][8][11]
o Take precautionary measures against static discharge.[8]

e Use only non-sparking tools.[4]

e Handle and open containers with care.[8]

Wash hands thoroughly after handling.[4][8][11]

Storage:

» Store in a cool, dry, and well-ventilated place.[8][12]

» Keep the container tightly closed.

o Store locked up.[5][12]

» Store away from oxidizing agents and other incompatible materials.[8][11]

First-Aid Measures

The following flowchart outlines the appropriate first-aid response in case of exposure.
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Caption: First-aid procedures for Undecane-d24 exposure.
Fire-Fighting Measures
Suitable Extinguishing Media:
o Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[3][4]
Unsuitable Extinguishing Media:
e High volume water jet.[11]
Specific Hazards:
o Flammable liquid and vapor.[1][3][4][8]
e Vapors are heavier than air and may travel along the ground to an ignition source.[4]

o Containers may explode when heated.[3]
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e Hazardous combustion products include carbon monoxide and carbon dioxide.[4][8][11]
Protective Equipment for Firefighters:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[3][10][11]

Accidental Release Measures

The following workflow illustrates the steps to be taken in the event of a spill.
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@

Ensure adequate ventilation.
Remove all sources of ignition.

:

Wear appropriate personal protective equipment (PPE).

l

Prevent further leakage or spillage.
Do not let product enter drains.

;

/Absorb with inert material (e.g., sand, diatomite, universal binders).

l

Collect and place in a suitable, closed container for disposal.

Clean the affected area.

Dispose of contaminated material as hazardous waste according to local regulations.

Click to download full resolution via product page

Caption: Workflow for handling spills of Undecane-d24.

Exposure Controls and Personal Protection
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A systematic approach to selecting Personal Protective Equipment (PPE) is crucial.

Risk Assessment

@ and Potential @

Engineering and Ad‘;qinistrative Controls

Use in a well-ventilated area or fume hood.

Personal Protectiv‘; Equipment (PPE)

Eye Protection:
Safety glasses with side-shields or goggles.

Y

Hand Protection:
Wear appropriate chemical-resistant gloves.

y

Body Protection:
Wear a lab coat.
Flame-retardant antistatic protective clothing may be required.

Respiratory Protection:
Generally not required with adequate ventilation.
If vapors are inhaled, use a respirator with an appropriate filter.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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